(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate

• IUPAC Name: [(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
• InChI: InChI=1S/C20H13FO5S2/c1-12-8-9-27-19(12)11-18-20(22)16-7-4-14(10-17(16)25-18)26-28(23,24)15-5-2-13(21)3-6-15/h2-11H,1H3/b18-11-
• InChI Key: ZPNQFNHZNFDBTK-WQRHYEAKSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H13FO5S2
• Molecular Weight: 416.4 g/mol

Description

(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate is a useful research compound. Its molecular formula is C20H13FO5S2 and its molecular weight is 416.44. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

A study by Penthala et al. (2011) synthesized novel compounds, including those structurally related to (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzenesulfonate, which demonstrated potential as anticancer agents. Specific analogs exhibited significant cytotoxicity against melanoma and ovarian cancer cell lines, suggesting a promising direction for antitumor drug development (Penthala, Yerramreddy, & Crooks, 2011).

Photovoltaic Properties

Research conducted by Ali et al. (2020) on molecules containing 3-oxo-2,3-dihydrobenzofuran, a component of the compound , highlighted their potential in enhancing photovoltaic properties. These molecules demonstrated strong absorption and favorable reorganization energy values, indicating their suitability for use in organic solar cells (Ali, Ahmad, Faizan, Kiran, & Khalil, 2020).

Anti-corrosion Applications

A study by Arrousse et al. (2020) explored the synthesis of a compound structurally related to the one , which exhibited significant anti-corrosion properties. This compound effectively inhibited corrosion in acidic environments, demonstrating potential in material protection applications (Arrousse, Mabrouk, Hammouti, Hajjaji, Rais, & Taleb, 2020).

Luminescence Sensing

A study by Hu et al. (2015) on a coordination polymer incorporating components similar to the compound of interest demonstrated selective luminescence sensing of iron(III) ions. This suggests potential applications in the development of sensitive and selective sensors for specific metal ions (Hu, Shi, Chen, & Lang, 2015).

Fluorescent Probes

Wang et al. (2018) developed a novel fluorescent probe that utilized a component structurally related to the compound for detecting cysteine levels in milk and water samples. This highlights its potential application in developing visual sensors for specific biomolecules (Wang, Wang, Hao, Yang, Tian, Sun, & Liu, 2018).

Environmental Remediation

Monticello et al. (1985) investigated the microbial degradation of dibenzothiophene, which is structurally related to the compound . The study found specific Pseudomonas species capable of transforming dibenzothiophene into water-soluble products, indicating potential for environmental remediation applications (Monticello, Bakker, & Finnerty, 1985).